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Compound of Interest

Compound Name: dCeMM2

Cat. No.: B15620477

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This document provides a comprehensive, step-by-step guide for

the safe disposal of dCeMM2, a molecular glue degrader. In the absence of specific federal or

institutional disposal mandates for dCeMM2, it must be treated as hazardous chemical waste.

Core Principle: Handle as Hazardous Waste
All forms of dCeMM2 waste, including the pure compound, solutions, and contaminated

materials, must be managed and disposed of as hazardous chemical waste. Under no

circumstances should dCeMM2 be disposed of down the drain or in regular solid waste

streams.

Quantitative Data Summary
A clear understanding of dCeMM2's properties is essential for its safe handling and the

preparation of waste streams.
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Property Value Source

Molecular Weight 370.82 g/mol [1][2][3][4]

Formula C₁₆H₁₁ClN₆OS [1][2][3]

Appearance White solid [3]

Purity ≥95% - ≥98% [1][2][3]

Solubility Soluble to 50 mM in DMSO [1][2]

Storage Store at -20°C [1][2][5]

CAS Number 296771-07-8 [1][2][3]

Step-by-Step Disposal Protocol
Adherence to the following procedural steps will ensure the safe and compliant disposal of

dCeMM2 waste.

1. Designate a Satellite Accumulation Area (SAA):

Establish a specific area within the laboratory for the collection of hazardous waste.

This area must be located at or near the point of waste generation and be under the direct

control of laboratory personnel.

2. Use Appropriate and Labeled Waste Containers:

Ensure all waste containers are in good condition, constructed of compatible materials, and

equipped with securely fitting lids.

All containers must be clearly labeled with the words "Hazardous Waste," the full chemical

name "dCeMM2," and a precise description of the contents (e.g., "Solid," "Solution in

DMSO").[6]

3. Segregate Waste Streams:
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Proper segregation of different waste types is critical for safe disposal. Do not mix

incompatible waste streams.

Waste Type Description Collection Container

Solid Waste
Unused or expired dCeMM2

powder.

Original vial or a clearly

labeled, sealed, and

compatible hazardous waste

container.[6]

Liquid Waste (Organic)
Solutions of dCeMM2 in

organic solvents (e.g., DMSO).

Labeled, sealed, and

compatible hazardous waste

container for

flammable/organic solvents.[6]

Contaminated Labware

Pipette tips, centrifuge tubes,

vials, etc., that have come into

direct contact with dCeMM2.

Labeled, sealed plastic bag or

container for solid hazardous

waste.[6]

Contaminated PPE

Gloves, bench paper, and

other personal protective

equipment contaminated with

dCeMM2.

Labeled, sealed plastic bag for

solid hazardous waste.[6]

4. Securely Store and Manage Waste:

Keep all waste containers tightly sealed when not in use.

Store filled and sealed containers in the designated SAA.

5. Arrange for Professional Disposal:

Once a waste container is full, or before it reaches the maximum allowable storage time as

per your institution's policy, contact your institution's Environmental Health and Safety (EHS)

department.

Schedule a pickup for the hazardous waste.
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Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of dCeMM2.
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Caption: Workflow for the safe segregation and disposal of dCeMM2 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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